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Compound of Interest

Compound Name: 3-Vinylbenzaldehyde

Cat. No.: B026632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of 3-Vinylbenzaldehyde, with a focus on its solubility characteristics. Due to the

limited availability of specific quantitative solubility data in publicly accessible literature, this

document also outlines detailed experimental protocols for determining its solubility profile in

various solvents. This information is critical for applications in organic synthesis, polymer

chemistry, and materials science.

Physicochemical Properties of 3-Vinylbenzaldehyde
3-Vinylbenzaldehyde, also known as 3-ethenylbenzaldehyde, is an aromatic aldehyde

containing a vinyl functional group.[1][2] Its chemical structure influences its reactivity and

physical properties. A summary of its key properties is presented below.
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Property Value Source

Molecular Formula C₉H₈O [1][2][3][4]

Molecular Weight 132.16 g/mol [1][4]

Appearance Colorless to off-white liquid [2][5]

Density 1.04 g/mL at 25 °C [2][3][5]

Boiling Point
102-103 °C at 11 Torr; 230.2°C

at 760 mmHg
[2][3][5]

Flash Point 98.9 °C (210 °F) - closed cup [2][3]

Refractive Index n20/D 1.58 [2][3][5]

CAS Number 19955-99-8 [1][2][4]

Solubility Profile
Quantitative solubility data for 3-Vinylbenzaldehyde in common organic solvents and water is

not extensively reported in peer-reviewed literature or chemical databases. However, based on

the general principles of "like dissolves like" and the known solubility of similar aromatic

aldehydes like benzaldehyde, a qualitative assessment can be made.

Water Solubility: Aromatic aldehydes generally exhibit low solubility in water.[6] The presence

of the largely nonpolar benzene ring and the vinyl group in 3-Vinylbenzaldehyde suggests that

its solubility in water is likely to be poor. The polar aldehyde group can engage in hydrogen

bonding with water, but the hydrophobic nature of the rest of the molecule is the dominant

factor.

Organic Solvent Solubility: 3-Vinylbenzaldehyde is expected to be soluble in a range of

common organic solvents. Similar to benzaldehyde, it is likely to be miscible with or highly

soluble in polar aprotic solvents such as diethyl ether, chloroform, and ethyl acetate, as well as

in alcohols like methanol and ethanol.[6] Its solubility in nonpolar solvents such as hexanes is

likely to be lower but still significant.
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To establish a quantitative solubility profile for 3-Vinylbenzaldehyde, a systematic

experimental approach is required. The following protocols describe methods to determine its

solubility in various solvents.

1. Saturated Solution Method with Gravimetric Analysis

This is a classical and straightforward method for determining solubility.

Materials: 3-Vinylbenzaldehyde, selected solvents (e.g., water, ethanol, methanol, acetone,

ethyl acetate, hexane), analytical balance, temperature-controlled shaker or water bath,

filtration apparatus (e.g., syringe filters with appropriate membrane), vials.

Procedure:

Add an excess amount of 3-Vinylbenzaldehyde to a known volume of the chosen solvent

in a sealed vial.

Equilibrate the mixture at a constant temperature (e.g., 25 °C) using a shaker or water

bath for a sufficient period (e.g., 24-48 hours) to ensure saturation.

After equilibration, allow the solution to stand undisturbed for any undissolved material to

settle.

Carefully withdraw a known volume of the supernatant using a syringe and filter it to

remove any suspended particles.

Weigh an empty, dry container.

Transfer the filtered solution to the pre-weighed container.

Evaporate the solvent under reduced pressure or in a fume hood.

Once the solvent is completely removed, weigh the container with the dissolved solute.

The solubility can then be calculated in terms of g/100 mL or mol/L.

2. High-Performance Liquid Chromatography (HPLC) Method
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This method is highly accurate and suitable for determining the solubility of aromatic

aldehydes.[7]

Materials: 3-Vinylbenzaldehyde, selected solvents, HPLC system with a suitable detector

(e.g., UV-Vis), appropriate HPLC column (e.g., C18), volumetric flasks, analytical balance.

Procedure:

Prepare a series of standard solutions of 3-Vinylbenzaldehyde of known concentrations

in a suitable solvent (e.g., acetonitrile or methanol).

Generate a calibration curve by injecting the standard solutions into the HPLC and plotting

the peak area against concentration.

Prepare saturated solutions of 3-Vinylbenzaldehyde in the test solvents as described in

the gravimetric method (steps 1-4).

Dilute a known volume of the filtered saturated solution with the HPLC mobile phase to a

concentration that falls within the range of the calibration curve.

Inject the diluted sample into the HPLC and determine the peak area.

Using the calibration curve, calculate the concentration of 3-Vinylbenzaldehyde in the

diluted sample and then back-calculate the concentration in the original saturated solution.

Logical Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of 3-
Vinylbenzaldehyde.
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Caption: Workflow for determining the solubility of 3-Vinylbenzaldehyde.
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Conclusion
While specific quantitative solubility data for 3-Vinylbenzaldehyde is not readily available, its

chemical structure suggests poor solubility in water and good solubility in common organic

solvents. For researchers and professionals requiring precise solubility values, the

experimental protocols outlined in this guide provide a robust framework for their determination.

Accurate solubility data is essential for optimizing reaction conditions, developing purification

methods, and formulating products containing this versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b026632?utm_src=pdf-body
https://www.benchchem.com/product/b026632?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Vinylbenzaldehyde
https://www.chembk.com/en/chem/3-Vinylbenzaldehyde
https://www.guidechem.com/dictionary/en/19955-99-8.html
https://www.scbt.com/p/3-vinylbenzaldehyde-19955-99-8
https://m.chemicalbook.com/ProductChemicalPropertiesCB1729302_EN.htm
https://www.solubilityofthings.com/benzaldehyde
https://www.researchgate.net/publication/378194697_Solvent_screening_for_the_extraction_of_aromatic_aldehydes
https://www.benchchem.com/product/b026632#basic-solubility-profile-of-3-vinylbenzaldehyde
https://www.benchchem.com/product/b026632#basic-solubility-profile-of-3-vinylbenzaldehyde
https://www.benchchem.com/product/b026632#basic-solubility-profile-of-3-vinylbenzaldehyde
https://www.benchchem.com/product/b026632#basic-solubility-profile-of-3-vinylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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